Almitrine Dimesylate

• CAS No.: 29608-49-9
• Product Name: Almitrine Dimesylate
• Molecular Formula: C28H37F2N7O6S2
• Molecular Weight: 669.8 g/mol
• IUPAC Name: 6-[4-[bis(4-fluorophenyl)methyl]piperazin-1-yl]-2-N,4-N-bis(prop-2-enyl)-1,3,5-triazine-2,4-diamine;methanesulfonic acid
• Standard InChI: InChI=1S/C26H29F2N7.2CH4O3S/c1-3-13-29-24-31-25(30-14-4-2)33-26(32-24)35-17-15-34(16-18-35)23(19-5-9-21(27)10-6-19)20-7-11-22(28)12-8-20;2*1-5(2,3)4/h3-12,23H,1-2,13-18H2,(H2,29,30,31,32,33);2*1H3,(H,2,3,4)
• Standard InChIKey: MRDBGMJEPGXQHJ-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)O.CS(=O)(=O)O.C=CCNC1=NC(=NC(=N1)N2CCN(CC2)C(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)NCC=C
• Canonical SMILES: CS(=O)(=O)O.CS(=O)(=O)O.C=CCNC1=NC(=NC(=N1)N2CCN(CC2)C(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)NCC=C
• Appearance: Solid powder
• Description: Almitrine Mesylate is the mesylate form of almitrine, a diphenylmethylpiperazine derivative and respiratory stimulant that can be used to improve oxygenation. Upon systemic administration, almitrine targets, binds to and activates the peripheral chemoreceptors located on the carotid bodies. This enhances respiration and increases arterial oxygen tension while decreasing arterial carbon dioxide tension.; Almitrine dimesylate is the dimethanesulfonate salt of almitrine. It has a role as a central nervous system stimulant. It contains an almitrine.; A respiratory stimulant that enhances respiration by acting as an agonist of peripheral chemoreceptors located on the carotid bodies. The drug increases arterial oxygen tension while decreasing arterial carbon dioxide tension in patients with chronic obstructive pulmonary disease. It may also prove useful in the treatment of nocturnal oxygen desaturation without impairing the quality of sleep.
• Related CAS: 27469-53-0 (Parent)
• Synonyms: Almitrine; Almitrine Bis(methanesulfonate); Almitrine Bismesylate; Almitrine Dimesylate; Almitrine Monomesylate; Monomesylate, Almitrine; Vectarion
• PubChem Compound: 6918543
• Last Modified: Nov 11 2021